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Compound of Interest

Compound Name: MM-401

Cat. No.: B15579441 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

These application notes provide detailed protocols for the preparation of MM-401 stock

solutions for use in both laboratory (in vitro) and animal (in vivo) studies. MM-401 is a potent

and selective inhibitor of the histone H3K4 methyltransferase MLL1.[1][2] It functions by

disrupting the interaction between MLL1 and WDR5, a core component of the MLL1 complex,

thereby inhibiting MLL1's catalytic activity.[1][2][3] This inhibition leads to reduced H3K4

methylation, cell cycle arrest, and apoptosis in MLL-rearranged leukemia cells.[1][2][3]

Physicochemical Properties and Solubility
Proper preparation of MM-401 stock solutions is critical for accurate and reproducible

experimental results. The following table summarizes the key physicochemical and solubility

data for MM-401.
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Property Value Source

CAS Number 1442106-10-6 [1]

Molecular Weight 586.726 g/mol [4]

IC50 (MLL1 activity) 0.32 µM [1][2]

IC50 (WDR5-MLL1 interaction) 0.9 nM [1][2]

Ki (WDR5) < 1 nM [2]

Solubility in DMSO ≥ 25.0 mg/mL [5]

In Vitro Stock Solution Preparation
For most in vitro applications, such as cell culture experiments, MM-401 is typically dissolved in

dimethyl sulfoxide (DMSO).

Protocol for Preparing a 10 mM DMSO Stock Solution:

Weighing: Accurately weigh out the desired amount of MM-401 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 5.87 mg of MM-401.

Dissolving: Add the appropriate volume of high-purity, anhydrous DMSO to the MM-401
powder. Based on the table below, to make a 10 mM stock solution from 1 mg of MM-401,

you would add 0.1704 mL of DMSO.[1]

Mixing: Gently vortex or sonicate the solution at room temperature until the MM-401 is

completely dissolved. Ensure no visible particulates remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Stock Solution Preparation Table (for different molar concentrations):[1]
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Desired
Concentration

Volume of DMSO to
add per 1 mg MM-
401

Volume of DMSO to
add per 5 mg MM-
401

Volume of DMSO to
add per 10 mg MM-
401

1 mM 1.7044 mL 8.5218 mL 17.0436 mL

5 mM 0.3409 mL 1.7044 mL 3.4087 mL

10 mM 0.1704 mL 0.8522 mL 1.7044 mL

Note on Final DMSO Concentration: When treating cells, the final concentration of DMSO in

the culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.[1]

In Vivo Stock Solution and Formulation Preparation
For animal studies, MM-401 needs to be formulated in a biocompatible vehicle. The choice of

formulation can depend on the route of administration (e.g., intravenous, oral). Freshly

prepared formulations are recommended for optimal results.[1][5]

Formulation 1: PEG300, Tween 80, and Saline

This formulation is suitable for parenteral administration.

Protocol:

Prepare DMSO Stock: First, prepare a concentrated stock solution of MM-401 in DMSO

(e.g., 25 mg/mL).[5]

Sequential Addition: For a final concentration of 2.5 mg/mL, the following steps should be

performed sequentially, ensuring the solution is clear after each addition:[5]

Take 100 µL of the 25 mg/mL MM-401 DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween 80 and mix thoroughly.

Add 450 µL of normal saline to reach a final volume of 1 mL.
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Formulation 2: Corn Oil

This formulation is often used for oral or subcutaneous administration.

Protocol:

Prepare DMSO Stock: Prepare a concentrated stock solution of MM-401 in DMSO.

Mixing: Add the required volume of the DMSO stock solution to corn oil. For example, to

prepare a 1 mL solution, you can add 100 µL of a 25.0 mg/mL clear DMSO stock solution to

900 µL of corn oil and mix thoroughly.[5]

Oral Formulations:

Several other formulations for oral administration have been suggested, including suspensions

in carboxymethylcellulose sodium (CMC-Na).[1]

0.5% CMC-Na Suspension: Suspend MM-401 in a 0.5% solution of CMC-Na in sterile water.

[1]

Visualized Protocols and Pathways
To further clarify the experimental workflow and the mechanism of action of MM-401, the

following diagrams are provided.
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Workflow for In Vitro Stock Solution Preparation of MM-401
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Mechanism of Action of MM-401
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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